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Compound of Interest

Compound Name: 4-Methoxycyclohexanone

Cat. No.: B142444

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Methoxycyclohexanone (CAS
No. 13482-23-0), a key chemical intermediate with significant applications in pharmaceutical
synthesis and other industries. This document details its commercial availability from various
suppliers, summarizes key technical data, outlines synthetic methodologies, and provides a
general experimental workflow for its preparation and purification.

Commercial Availability and Suppliers

4-Methoxycyclohexanone is readily available from a range of chemical suppliers. The
following table summarizes a selection of commercial sources and the quantitative data they
provide. Purity levels are generally high, though it is recommended to request lot-specific
certificates of analysis for detailed impurity profiles.
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Molecular ...
. CAS Molecular . . Additional
Supplier Weight ( Purity .
Number Formula Information
g/mol )
Biochemical
--INVALID- for
13482-23-0 C7H1202 128.17 - _
LINK-- proteomics
research.[1]
Distributes for
--INVALID- Frontier
13482-23-0 - - - _
LINK-- Specialty
Chemicals.[2]
Leading
--INVALID- _
13482-23-0 - - High manufacturer
LINK-- _ _
in China.[3]
--INVALID-
13482-23-0 - - - -
LINK--
--INVALID-
13482-23-0 C7H1202 - - -
LINK--
Boiling Point:
--INVALID- 53-
13482-23-0 - 128.17 99%
LINK-- 55°C/5mm.[4]
[5]
For
--INVALID- experimental/
13482-23-0 - - -
LINK-- research use.
[6]
--INVALID-
13482-23-0 C7H120:2 128.17 297% [7]
LINK--
Storage:
--INVALID-
LINK 13482-23-0 C7H1202 128.17 - Sealed in dry,
2-8°C.[8]
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13482-23-0 - - - reference
LINK-- ]
materials.[9]
--INVALID-
13482-23-0 C7H1202 128.17
LINK--

Applications in Drug Development and Industry

4-Methoxycyclohexanone is a versatile intermediate in organic synthesis. Its primary
applications include:

e Pharmaceutical Synthesis: It serves as a crucial building block in the synthesis of various
pharmaceutical agents. Notably, it is used in the preparation of antitumor agents and
complex molecules with potential therapeutic value.[3][10] For instance, it is a key
intermediate in the synthesis of the insecticide spirotetramat.[4][6]

e Fragrance Industry: Its structural features make it a useful component in the synthesis of
fragrance compounds.[3]

o Chemical Research: It is employed in the selective synthesis of cyclohexanol intermediates
from lignin-based phenolics, which is relevant to the conversion of biomass into valuable
chemicals.[3]

Synthesis Methodologies

Several methods for the synthesis of 4-Methoxycyclohexanone have been reported in the
literature. The most common approaches start from either 4-methoxyphenol or 4-
methoxycyclohexanol.

Common Synthetic Routes:

» Oxidation of 4-methoxycyclohexanol: This method involves the oxidation of 4-
methoxycyclohexanol using various oxidizing agents. A Chinese patent describes a method
using an oxygen-containing gas as the oxidant in the presence of a catalyst, which is
presented as an environmentally friendly approach with high yield.[6] Another reported
method uses pyridinium chlorochromate (PCC) in methylene chloride.[1]
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o Catalytic Hydrogenation of 4-methoxyphenol: This approach involves the hydrogenation of 4-
methoxyphenol over a catalyst, such as palladium on carbon (Pd/C), in a suitable solvent like
cyclohexane.[3][10] This method is often favored for its clean production process and high
yield.[3]

Detailed Experimental Protocol: Oxidation of 4-
Methoxycyclohexanol with Pyridinium Chlorochromate
(PCO)[1]

This protocol is based on a literature procedure for the oxidation of 4-methoxycyclohexanol to

4-methoxycyclohexanone.

Materials:

4-methoxycyclohexanol (4.2 g)

Pyridinium chlorochromate (PCC) (11 g)

Methylene chloride (CH2Clz2)

Florisil for column chromatography

Procedure:

To a reaction flask, add 11 g of pyridinium chlorochromate and methylene chloride.

» Prepare a solution of 4.2 g of 4-methoxycyclohexanol in 30 ml of methylene chloride.
¢ Add the 4-methoxycyclohexanol solution to the PCC suspension.

« Stir the reaction mixture at room temperature for 3 hours.

» Monitor the reaction progress by thin-layer chromatography (TLC).

« Upon completion, purify the reaction mixture using a Florisil column.

o Elute the product with a suitable solvent system.
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o Combine the fractions containing the product and remove the solvent under reduced
pressure.

 Further purify the product by distillation to obtain 4-methoxycyclohexanone (3.7 g).

Experimental Workflow: Synthesis and Purification

The following diagram illustrates a general workflow for the synthesis and purification of 4-
Methoxycyclohexanone, applicable to various laboratory-scale preparations.

Reaction Setup
(e.g., Oxidation of

Purification Product Analysis
(€.g., Column Chromatography) (e NMR, GC-MS)

Pure 4-Methoxycyclohexanone

4-methoxycyclohexanol)

Click to download full resolution via product page

Synthesis and Purification Workflow

Conclusion

4-Methoxycyclohexanone is a commercially accessible and highly valuable chemical
intermediate for researchers and professionals in drug development and other chemical
industries. Its utility as a precursor for complex molecules, including pharmaceuticals,
underscores its importance.[3][10] This guide provides a foundational understanding of its
commercial landscape, applications, and synthetic methodologies to support its effective
procurement and use in research and development. For detailed specifications, it is always
recommended to consult the suppliers directly and request lot-specific analytical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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